N-[({2-[(difluoromethyl)sulfonyl]phenyl}amino)carbonyl]-2,6-difluorobenzamide

• IUPAC Name: N-[[2-(difluoromethylsulfonyl)phenyl]carbamoyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C15H10F4N2O4S/c16-8-4-3-5-9(17)12(8)13(22)21-15(23)20-10-6-1-2-7-11(10)26(24,25)14(18)19/h1-7,14H,(H2,20,21,22,23)
• InChI Key: LTAPUDXMECZIFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC(=O)C2=C(C=CC=C2F)F)S(=O)(=O)C(F)F
• Molecular Formula: C15H10F4N2O4S
• Molecular Weight: 390.3 g/mol

Description

N-[({2-[(difluoromethyl)sulfonyl]phenyl}amino)carbonyl]-2,6-difluorobenzamide, also known as Difluoromethylornithine (DFMO), is a small molecule inhibitor that targets the enzyme ornithine decarboxylase (ODC). ODC is a key enzyme in the biosynthesis of polyamines, which are essential for cell proliferation and differentiation. DFMO has been extensively studied for its potential use in the treatment of various diseases, including cancer, parasitic infections, and neurodegenerative disorders.

Mechanism of Action

DFMO targets the enzyme ODC, which is responsible for the biosynthesis of polyamines. Polyamines are essential for cell proliferation and differentiation, and their dysregulation has been implicated in various diseases, including cancer and parasitic infections. By inhibiting ODC, DFMO reduces polyamine levels, which leads to decreased cell proliferation and increased cell death.
Biochemical and Physiological Effects:
DFMO has been shown to have various biochemical and physiological effects. In cancer, DFMO has been shown to reduce tumor growth and metastasis by inhibiting polyamine biosynthesis. In parasitic infections, DFMO has been shown to reduce parasite growth and improve survival rates. In neurodegenerative disorders, DFMO has been shown to reduce neuroinflammation and improve cognitive function.

Advantages and Limitations for Lab Experiments

DFMO has several advantages for lab experiments, including its small molecular size, high specificity for ODC, and well-characterized mechanism of action. However, DFMO also has some limitations, such as its relatively low potency and the potential for off-target effects.

Future Directions

There are several future directions for research on DFMO. One area of interest is the development of more potent and selective ODC inhibitors. Another area of interest is the use of DFMO in combination with other drugs or therapies to enhance its efficacy. Additionally, further research is needed to fully understand the mechanisms underlying the effects of DFMO in various diseases.

Scientific Research Applications

DFMO has been extensively studied for its potential use in the treatment of various diseases. In cancer, DFMO has been shown to inhibit tumor growth and metastasis by reducing polyamine levels. DFMO has also been studied for its potential use in the treatment of parasitic infections, such as African sleeping sickness and Chagas disease. In neurodegenerative disorders, DFMO has been shown to reduce neuroinflammation and improve cognitive function.